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Compound of Interest

Compound Name: D-Valinol

Cat. No.: B105835 Get Quote

Essential Safety and Handling Guide for D-
Valinol
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical reagents is paramount. This guide provides immediate and essential safety protocols,

personal protective equipment (PPE) recommendations, and disposal plans for D-Valinol.

Physicochemical and Hazard Data
Properly understanding the characteristics of D-Valinol is the first step in safe handling. The

following table summarizes its key quantitative data.
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Property Value Reference

Molecular Formula C5H13NO [1]

Molecular Weight 103.16 g/mol [2]

Melting Point/Range 32 - 36 °C / 89.6 - 96.8 °F [1]

Boiling Point/Range
189 - 190 °C / 372.2 - 374 °F

at 760 mmHg
[1]

Flash Point 90 °C / 194 °F [3]

Appearance Off-white low melting solid

Hazard Classification Description Reference

Skin Corrosion/Irritation
Category 2 (Causes skin

irritation)

Serious Eye Damage/Irritation
Category 2 (Causes serious

eye irritation)

Specific target organ toxicity

(single exposure)

Category 3 (May cause

respiratory irritation)

Flammable liquids
Category 4 (Combustible

liquid)

Personal Protective Equipment (PPE) Protocol
Selection and use of appropriate PPE is critical to minimize exposure risk. Follow the workflow

below to ensure adequate protection.
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D-Valinol PPE Selection Workflow

Hazard Assessment

Safe Work Practice

Handling D-Valinol?

Review Hazards:
- Skin Irritant
- Eye Irritant

- Respiratory Irritant
- Combustible

Eye Protection:
Safety glasses with side-shields or goggles

Protect Eyes

Hand Protection:
Chemical resistant gloves (e.g., Natural rubber)

Protect Skin

Body Protection:
Lab coat or protective clothing

Protect Body

Respiratory Protection:
Use in well-ventilated area.

Consider respirator if dust/aerosols are generated.

Avoid Inhalation

Don all selected PPE
before handling

Handle in a fume hood
or well-ventilated area

Doff and dispose of gloves properly.
Wash hands thoroughly.

Click to download full resolution via product page

Caption: Workflow for selecting and using PPE when handling D-Valinol.
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Detailed PPE Specifications:

Eye Protection: Use chemical safety goggles or safety glasses with side-shields.

Hand Protection: Wear appropriate chemical-resistant gloves. Breakthrough time and glove

thickness should be considered for the specific tasks.

Body Protection: A standard laboratory coat should be worn. For larger quantities or risk of

splashing, consider a chemical-resistant apron.

Respiratory Protection: Handle in a well-ventilated area or under a chemical fume hood to

avoid inhalation of vapors or dust. If ventilation is inadequate and dust or aerosols may be

generated, use a NIOSH-approved respirator.

Experimental Protocol: Safe Handling and Disposal
Handling Procedure:

Preparation: Ensure a well-ventilated area, preferably a chemical fume hood, is operational.

Confirm that an eyewash station and safety shower are accessible.

PPE: Put on all required personal protective equipment as outlined in the section above.

Handling:

Avoid direct contact with skin and eyes.

Do not inhale dust or vapors.

Keep away from open flames, hot surfaces, and other sources of ignition as D-Valinol is a

combustible liquid.

Weigh and handle the substance in a manner that minimizes the generation of dust, as it

is a low-melting solid.

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place. It is

recommended to store it under an inert atmosphere and refrigerated.
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Spill Response:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, use appropriate tools to sweep or shovel the material into a suitable

container for disposal.

Decontaminate: Clean the spill area thoroughly.

Disposal Plan: All waste materials should be disposed of in accordance with local, state, and

federal regulations.
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D-Valinol Waste Disposal Plan

Waste Generation

Waste Collection & Segregation

Final Disposal

Experiment Complete

Identify Waste Types:
- Unused D-Valinol

- Contaminated PPE (gloves, etc.)
- Contaminated labware

Collect solid waste in a
clearly labeled, sealed container.

Chemical Waste

Collect contaminated PPE
in a designated waste bag.

Contaminated Materials

Contact Environmental Health & Safety (EHS)
for waste pickup.

Dispose of contents/container to an
approved waste disposal plant.

Click to download full resolution via product page

Caption: Step-by-step disposal plan for D-Valinol waste.
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First Aid Measures:

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Get medical

attention.

Inhalation: Move to fresh air. If not breathing, give artificial respiration. Get medical attention.

Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical

attention if symptoms occur.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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